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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-

methoxybenzene

Cat. No.: B1585010 Get Quote

For Immediate Release

This technical guide provides a detailed overview of the core physical and chemical

characteristics of 2-Methoxybenzyl bromide (CAS No. 52289-93-7), a key reagent in organic

synthesis and drug development. This document is intended for researchers, scientists, and

professionals in the pharmaceutical and chemical industries, offering a consolidated resource

of its properties, handling information, and synthetic applications.

Core Physical and Chemical Properties
2-Methoxybenzyl bromide, with the IUPAC name 1-(bromomethyl)-2-methoxybenzene, is a

substituted aromatic compound.[1] Its fundamental properties are summarized in the table

below.
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Property Value Source(s)

Molecular Formula C8H9BrO [1]

Molecular Weight 201.06 g/mol [1]

CAS Number 52289-93-7 [1]

Appearance

Data not consistently available

for the 2-isomer. Isomers

range from colorless to light

yellow liquids or solids.

[2][3]

Melting Point

Data not available for the 2-

isomer. 3-isomer: Not

applicable (liquid at room

temp). 4-isomer: 240 °C

(decomposition may occur). 2-

Methylbenzyl bromide: 16-20

°C.

[4]

Boiling Point

Data not available for the 2-

isomer. 3-isomer: 152 °C. 4-

isomer: 91 °C at 1 mmHg. 2-

Methylbenzyl bromide: 216-

217 °C at 742 mmHg.

[2][4]

Density

Data not available for the 2-

isomer. 3-isomer: 1.436 g/mL

at 25 °C. 4-isomer: 1.379 g/mL

at 25 °C. 2-Methylbenzyl

bromide: 1.381 g/mL at 25 °C.

[2][4]

Refractive Index

Data not available for the 2-

isomer. 3-isomer: n20/D 1.575.

4-isomer: n20/D 1.5780. 2-

Methylbenzyl bromide: n20/D

1.575.

[2][4]

Solubility
Soluble in organic solvents

such as chloroform.[5]
[5]
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Synthesis and Reactivity
2-Methoxybenzyl bromide is typically synthesized from 2-methoxytoluene via a free-radical

bromination reaction. This process often utilizes N-bromosuccinimide (NBS) as the bromine

source and a radical initiator like azobisisobutyronitrile (AIBN).

Experimental Protocol: Synthesis of 2-Methoxybenzyl
Bromide
A general procedure for the synthesis of a methoxybenzyl bromide from the corresponding

methoxytoluene involves the following steps:

Dissolution: The starting material, 2-methoxytoluene, and N-bromosuccinimide (NBS) are

dissolved in a suitable solvent, such as carbon tetrachloride.

Initiation: A radical initiator, for example, azobisisobutyronitrile (AIBN), is added to the

mixture.

Reaction: The reaction mixture is heated and stirred, typically at the reflux temperature of the

solvent, for several hours.

Work-up: Upon completion, the mixture is cooled and filtered to remove succinimide. The

filtrate is then washed, dried, and the solvent is removed under reduced pressure to yield the

crude product, which can be further purified by distillation or chromatography.

Synthetic Applications: Benzyl Protection and Ether
Synthesis
2-Methoxybenzyl bromide is a valuable reagent for the introduction of the 2-methoxybenzyl

(OMB) protecting group for alcohols in organic synthesis. The OMB group offers distinct

advantages in certain synthetic strategies due to its specific cleavage conditions. It is also

utilized in Williamson ether synthesis to form 2-methoxybenzyl ethers.

The general mechanism for these reactions is a nucleophilic substitution (SN2) reaction, where

a nucleophile (e.g., an alkoxide) attacks the electrophilic benzylic carbon, displacing the

bromide ion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Products2-Methoxybenzyl bromide

Substituted Product

SN2 Attack

Nucleophile (Nu⁻)

Bromide Ion (Br⁻)

Click to download full resolution via product page

Caption: Generalized SN2 reaction pathway for 2-Methoxybenzyl bromide.

Safety and Handling
2-Methoxybenzyl bromide is classified as a corrosive and lachrymatory substance.[6] It can

cause severe skin burns and eye damage.[7] Therefore, appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be

worn when handling this compound. All work should be conducted in a well-ventilated fume

hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such

as strong oxidizing agents and bases.[7] The container should be tightly sealed to prevent

exposure to moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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